1beta,4beta-Epoxy-5beta-hydroxy-10alphaH-xantha-11(13)-en-12,8beta-olide
Overview
Description
1beta,4beta-Epoxy-5beta-hydroxy-10alphaH-xantha-11(13)-en-12,8beta-olide is a natural product found in Carpesium longifolium with data available.
Scientific Research Applications
Cytotoxic Activity
- Xanthanolides from Carpesium longifolium : A study isolated compounds including 1beta,4beta-epoxy-5beta-hydroxy-10alphaH-xantha-11(13)-en-12,8beta-olide from Carpesium longifolium. Among these, parthenolide and michelenolide demonstrated significant cytotoxic activity against human hepatoma and ovarian carcinoma cells (Yang, Yuan, & Jia, 2003).
Antibacterial Properties
- Eremophilane-type Sesquiterpene Derivatives : Research on Senecio aegyptius var. discoideus yielded several eremophilane compounds, including derivatives structurally similar to 1beta,4beta-Epoxy-5beta-hydroxy-10alphaH-xantha-11(13)-en-12,8beta-olide. These compounds exhibited antibacterial activity against Bacillus cereus and Serratia species (Mohamed & Ahmed, 2005).
Antitumor Activities
- Sesquiterpenes from Inula japonica : In another study, similar sesquiterpenes isolated from Inula japonica showed appreciable cytotoxic activity against human hepatoma and ovarian carcinoma cell lines (Yang, Wang, & Jia, 2003).
Antimycobacterial and Cytotoxic Properties
- Guaianolide Sesquiterpenes from Pulicaria crispa : Guaianolide sesquiterpenes isolated from Pulicaria crispa exhibited weak antimycobacterial activity against Mycobacterium phlei and cytotoxicity in a human bladder carcinoma cell line (Stavri et al., 2008).
Eremophilane Sesquiterpenes and Their Activities
- Eremophilane Sesquiterpenes from Ligularia myriocephala : A study on Ligularia myriocephala found eremophilane sesquiterpenes, structurally related to 1beta,4beta-Epoxy-5beta-hydroxy-10alphaH-xantha-11(13)-en-12,8beta-olide. These compounds demonstrated only very weak cytotoxicity against human lung carcinoma and breast adenocarcinoma cell lines (Liu, Wei, & Shi, 2006).
properties
Product Name |
1beta,4beta-Epoxy-5beta-hydroxy-10alphaH-xantha-11(13)-en-12,8beta-olide |
|---|---|
Molecular Formula |
C15H22O4 |
Molecular Weight |
266.33 g/mol |
IUPAC Name |
(3aR,5R,5'S,6S,7S,8aR)-5-hydroxy-5',7-dimethyl-3-methylidenespiro[3a,4,5,7,8,8a-hexahydrocyclohepta[b]furan-6,2'-oxolane]-2-one |
InChI |
InChI=1S/C15H22O4/c1-8-6-12-11(10(3)14(17)18-12)7-13(16)15(8)5-4-9(2)19-15/h8-9,11-13,16H,3-7H2,1-2H3/t8-,9-,11+,12+,13+,15-/m0/s1 |
InChI Key |
ZHGHWBHFNAIEDW-YBVYYMMESA-N |
Isomeric SMILES |
C[C@H]1CC[C@]2(O1)[C@H](C[C@@H]3[C@H](C[C@H]2O)C(=C)C(=O)O3)C |
SMILES |
CC1CCC2(O1)C(CC3C(CC2O)C(=C)C(=O)O3)C |
Canonical SMILES |
CC1CCC2(O1)C(CC3C(CC2O)C(=C)C(=O)O3)C |
synonyms |
1beta,4beta-epoxy-5beta-hydroxy-10alphaH-xantha-11(13)-en-12,8beta-olide 1EHX cpd |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![tert-butyl N-[(2S)-1-[[(2S)-2-[[(2S,3S,5R)-1-cyclohexyl-3,6-dihydroxy-5-methyldecan-2-yl]amino]-4-methylpentanoyl]amino]-1-oxo-3-phenylpropan-2-yl]carbamate](/img/structure/B1201088.png)
![[5-(7-Bromo-8-methyl-2,4-dioxobenzo[g]pteridin-10-yl)-2,3,4-trihydroxypentyl] dihydrogen phosphate](/img/structure/B1201091.png)
![(2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[[2-(2-methyl-4-oxoquinazolin-3-yl)phenyl]methoxy]oxane-2-carboxylic acid](/img/structure/B1201101.png)
![4,5-Dimethoxy-2-prop-2-enyl-4-[1-(3,4,5-trimethoxyphenyl)prop-1-en-2-yl]cyclohexa-2,5-dien-1-one](/img/structure/B1201108.png)